Cas no 135423-84-6 (L-Glutamic acid,N-[4-[[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl]-2-propyn-1-ylamino]benzoyl]-)

• Product Name: L-Glutamic acid,N-[4-[[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl]-2-propyn-1-ylamino]benzoyl]-
• CAS No: 135423-84-6
• MF: C₂₃H₂₃N₇O₅
• MW: 477.472624063492
• CID: 208661
• PubChem ID: 131878
• Update Time: 2025-04-19

L-Glutamic acid,N-[4-[[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl]-2-propyn-1-ylamino]benzoyl]- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl]-2-propyn-1-ylamino]benzoyl]-
• 10-propargyl-5-deazaaminopterin analog of folic acid
• L-Glutamic acid,N-[4-[[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl]-2-propyn-1-ylamino]benz...
• 10-Pdapt
• L-Glutamic acid, N-(4-(((2,4-diaminopyrido(2,3-d)pyrimidin-6-yl)methyl)-2-propynylamino)benzoyl)-
• N-(4-{[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl](prop-2-yn-1-yl)amino}benzoyl)-L-glutamic acid
• (2S)-2-[[4-[(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid
• 135423-84-6
• DTXSID00929000
• N-(4-{[(4-Amino-2-imino-2,3-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](prop-2-yn-1-yl)amino}benzoyl)glutamic acid

• Inchi： 1S/C23H23N7O5/c1-2-9-30(12-13-10-16-19(24)28-23(25)29-20(16)26-11-13)15-5-3-14(4-6-15)21(33)27-17(22(34)35)7-8-18(31)32/h1,3-6,10-11,17H,7-9,12H2,(H,27,33)(H,31,32)(H,34,35)(H4,24,25,26,28,29)/t17-/m0/s1
• InChI Key： IOYMKUPOYSMDNI-KRWDZBQOSA-N
• SMILES： OC([C@H](CCC(=O)O)NC(C1C=CC(=CC=1)N(CC#C)CC1C=NC2C(=C(N)N=C(N)N=2)C=1)=O)=O

Computed Properties

• Exact Mass: 477.17629
• Monoisotopic Mass: 477.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 198Ų

Experimental Properties

• Density: 1.495
• Refractive Index: 1.734
• PSA: 197.65